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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dowex Retardion 11A8, an amphoteric ion-

exchange resin. It is intended to furnish researchers, scientists, and drug development

professionals with the essential technical information required for its safe and effective use in

laboratory and process settings. This document covers the material's safety data, handling

procedures, key properties, and detailed experimental protocols for common applications.

Safety Data and Handling
While a complete Safety Data Sheet (SDS) from the manufacturer, DuPont, was not available

at the time of this writing, safety information has been compiled from vendor-supplied data. It is

imperative to consult the official SDS from the supplier before use.

Hazard Identification
Dowex Retardion 11A8 is classified under the Globally Harmonized System (GHS) with the

following hazards:

Hazard Classifications: Eye Irritation (Category 2), Skin Irritation (Category 2), Specific

Target Organ Toxicity - Single Exposure (Category 3), Respiratory System.

Signal Word: Warning.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Measures and First Aid
A summary of precautionary statements and first aid measures is provided in the table below.
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Category Precautionary Statement First Aid Measure

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264: Wash skin thoroughly

after handling.

P271: Use only outdoors or in

a well-ventilated area.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Response

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing.[1] Do not breathe dust. Use with

adequate ventilation. Wash thoroughly after handling.
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Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Warning: Oxidizing agents such as nitric acid can attack organic ion exchange resins, which

could lead to a violent exothermic reaction. Consult with knowledgeable sources before

using strong oxidizing agents with this resin.[2]

Physicochemical Properties
Dowex Retardion 11A8 is a unique amphoteric resin, possessing both weak acid cation and

strong base anion functionality.[2] It is prepared by polymerizing a cationic monomer within the

matrix of an anion resin, resulting in a physically and chemically stable structure with closely

associated cation and anion exchange sites.[2]

Property Value

Matrix Amphoteric Styrene-Divinylbenzene (Gel)

Form Beads

Color Deep yellow, tan

Particle Size 50-100 mesh

Moisture Content 43-48%

Total Capacity 0.7 meq/mL (by wetted bed volume)

Maximum Operating Temperature 70 °C

Operating pH Range 0-14

Shipping Weight 720 g/L[2]

Experimental Protocols
Dowex Retardion 11A8 is a versatile resin for various laboratory applications, including the

removal of salts from protein solutions and the elimination of detergents from samples. The

following are detailed protocols for its preparation and use in these key applications.

Column Preparation and Equilibration
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Proper column packing and equilibration are crucial for optimal performance.
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Resin Preparation Column Packing

Equilibration

Create a slurry of the resin in deionized water.

Allow the resin to settle and decant the supernatant to remove fine particles.

Pour the resin slurry into the column.

Allow the resin to settle into a packed bed.

Wash the packed bed with several column volumes of deionized water.

Equilibrate the column with the desired buffer for the application.

Sample Application

Elution

Regeneration

Load the protein sample onto the equilibrated column.

Elute the desalted protein with the equilibration buffer.

Collect fractions and monitor protein concentration (e.g., at A280).

Wash the column with deionized water to remove retained salts.
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Sample Preparation

Binding and Elution

Regeneration

Protein sample containing ionic detergent.

Load the sample onto the equilibrated column.

Elute the protein with a detergent-free buffer.

Collect the protein in the flow-through and initial wash.

Wash the column extensively with water to remove the bound detergent.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dowex Retardion 11A8:
Safety, Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166154#dowex-retardion-11a8-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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